Cas no 13770-91-7 (Sulfamic acid,magnesium salt (2:1))

• Product Name: Sulfamic acid,magnesium salt (2:1)
• CAS No: 13770-91-7
• MF: H₄MgN₂O₆S₂
• MW: 216.476557731628
• CID: 119910
• PubChem ID: 166902
• Update Time: 2025-09-27

Sulfamic acid,magnesium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid,magnesium salt (2:1)
• magnesium disulphamate
• magnesium disulfamate
• Magnesium sulfamate
• Magnesium amidosulfate
• Sulfamidic acid magnesium
• Bis(sulfamic acid)magnesium salt
• Bisamidosulfuric acid magnesium salt
• 13770-91-7
• DTXSID20890723
• Sulfamic acid, magnesium salt (2:1)
• EINECS 237-398-2
• NS00084975
• magnesium;disulfamate
• magnesium(2+) disulfamate
• DTXCID701029971

• Inchi： 1S/Mg.2H3NO3S/c;2*1-5(2,3)4/h;2*(H3,1,2,3,4)/q+2;;/p-2
• InChI Key： YZVJHCGMTYDKFR-UHFFFAOYSA-L
• SMILES： S(N)(=O)(=O)[O-].S(N)(=O)(=O)[O-].[Mg+2]

Computed Properties

• Exact Mass: 215.936
• Monoisotopic Mass: 215.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 79.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183A^2

Experimental Properties

• Color/Form: 白色结晶粉末 或颗粒
• Density: 1.913
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 184.19000
• LogP: 0.78840

Sulfamic acid,magnesium salt (2:1) Security Information

• TSCA：Yes
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal organides Alkaline earth metal oxides

Additional information on Sulfamic acid,magnesium salt (2:1)

Exploring the Properties and Applications of Sulfamic acid, magnesium salt (2:1) (CAS No. 13770-91-7)

Sulfamic acid, magnesium salt (2:1) (CAS No. 13770-91-7) is a versatile inorganic compound with a wide range of industrial and commercial applications. This magnesium-based derivative of sulfamic acid has gained significant attention due to its unique chemical properties and environmental benefits. As industries increasingly seek eco-friendly alternatives, this compound has emerged as a promising solution in various sectors.

The chemical structure of Sulfamic acid, magnesium salt (2:1) consists of two sulfamate anions (NH₂SO₃^-) coordinated with one magnesium cation (Mg²⁺). This balanced ratio contributes to its excellent stability and solubility characteristics. Researchers have noted its superior performance compared to other metal sulfamates in certain applications, particularly where controlled release of active components is required.

One of the most significant applications of CAS 13770-91-7 is in water treatment systems. Its effectiveness as a scale inhibitor and corrosion control agent has made it particularly valuable in boiler water treatment and cooling tower maintenance. Unlike traditional phosphate-based treatments, this magnesium sulfamate compound offers an environmentally preferable alternative that doesn't contribute to eutrophication in water bodies.

In the agricultural sector, magnesium sulfamate has shown promise as a micronutrient fertilizer. The dual benefit of providing essential magnesium to plants while also serving as a nitrogen source through its sulfamate component makes it particularly valuable for certain crops. Recent studies have explored its potential in precision agriculture, where controlled-release formulations can optimize nutrient delivery.

The cleaning industry has adopted Sulfamic acid, magnesium salt (2:1) for specialized applications where its mild yet effective cleaning properties are advantageous. It serves as an excellent descaling agent for household appliances and industrial equipment, particularly in situations where stronger acids might damage sensitive surfaces. Its non-volatile nature and minimal fumes make it safer for indoor use compared to many traditional cleaning chemicals.

Recent innovations have explored the use of CAS 13770-91-7 in energy storage applications. Some battery researchers are investigating its potential as an electrolyte additive in magnesium-ion batteries, which are being developed as safer and more sustainable alternatives to lithium-ion technologies. While still in experimental stages, this application could significantly increase demand for this compound in the future.

The pharmaceutical industry has shown interest in magnesium sulfamate for certain medicinal formulations. Its buffering capacity and magnesium content make it potentially useful in magnesium supplementation products. However, rigorous clinical testing would be required before any therapeutic applications could be approved.

From an environmental perspective, Sulfamic acid, magnesium salt (2:1) offers several advantages. It typically has lower toxicity compared to many alternative compounds, and its breakdown products are generally environmentally benign. This has led to its increasing adoption in industries seeking to improve their environmental profiles and meet stricter regulatory requirements.

The production process for CAS 13770-91-7 typically involves the reaction of sulfamic acid with magnesium hydroxide or magnesium oxide. Manufacturers have developed various refinement techniques to produce different grades suitable for specific applications. The pharmaceutical grade, for instance, requires particularly stringent purification processes to meet regulatory standards.

Market analysts predict steady growth for magnesium sulfamate products, particularly in regions with stringent environmental regulations. The compound's versatility and relatively low environmental impact position it well in markets that are shifting toward greener chemistry solutions. Current research focuses on developing more cost-effective production methods and exploring novel applications that could further expand its market potential.

Quality control for Sulfamic acid, magnesium salt (2:1) involves rigorous testing for purity, moisture content, and solubility characteristics. Advanced analytical techniques such as ICP-MS and HPLC are commonly employed to ensure product consistency. These quality measures are particularly important for applications in sensitive industries like pharmaceuticals and food processing equipment cleaning.

Storage and handling of CAS 13770-91-7 require standard precautions for inorganic salts. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place away from incompatible materials. Proper packaging typically involves moisture-resistant containers to prevent caking and degradation over time.

The future of magnesium sulfamate technology appears promising, with ongoing research exploring its potential in nanotechnology applications and advanced materials science. Some studies are investigating its use as a precursor for magnesium oxide nanomaterials, which have applications in catalysis and advanced ceramics. These emerging applications could open new markets for this versatile compound.

For businesses considering Sulfamic acid, magnesium salt (2:1) for their operations, it's important to consult with chemical specialists to determine the appropriate grade and formulation for specific applications. Factors such as purity requirements, particle size distribution, and solubility characteristics can significantly affect performance in different use cases.

As regulatory frameworks continue to evolve globally, CAS 13770-91-7 is well-positioned to benefit from trends favoring safer, more sustainable chemical alternatives. Its combination of effectiveness, environmental compatibility, and versatility makes it a compound worth considering for various industrial and commercial applications now and in the future.